Cas no 1384431-15-5 (6-chloro-5-iodopyrimidin-4-ol)

• Product Name: 6-chloro-5-iodopyrimidin-4-ol
• CAS No: 1384431-15-5
• MF: C₄H₂ClIN₂O
• MW: 256.428951740265
• CID: 2130894
• PubChem ID: 136218394
• Update Time: 2025-06-13

6-chloro-5-iodopyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-5-iodopyrimidin-4-ol
• NE42695
• Z1695906759
• CID 136218394
• 6-Chloro-5-iodo-3H-pyrimidin-4-one
• 4(1H)-Pyrimidinone, 6-chloro-5-iodo-

• Inchi： 1S/C4H2ClIN2O/c5-3-2(6)4(9)8-1-7-3/h1H,(H,7,8,9)
• InChI Key： FVUCFWQMHIUOHD-UHFFFAOYSA-N
• SMILES： IC1=C(N=CNC1=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 211
• Topological Polar Surface Area: 41.5

Experimental Properties

• Density: 2.51±0.1 g/cm3(Predicted)
• Boiling Point: 240.8±50.0 °C(Predicted)
• pka: 5.38±0.50(Predicted)

Additional information on 6-chloro-5-iodopyrimidin-4-ol

Recent Advances in the Study of 6-Chloro-5-Iodopyrimidin-4-ol (CAS: 1384431-15-5) in Chemical Biology and Pharmaceutical Research

The compound 6-chloro-5-iodopyrimidin-4-ol (CAS: 1384431-15-5) has recently emerged as a key intermediate in medicinal chemistry and chemical biology research. This halogenated pyrimidine derivative has shown significant potential in the development of novel therapeutic agents, particularly in the areas of kinase inhibition and nucleoside analog synthesis. Recent studies have highlighted its versatility as a building block for more complex molecular architectures with potential pharmacological activities.

Structural analysis reveals that the presence of both chlorine and iodine atoms at the 5- and 6-positions of the pyrimidine ring provides unique electronic properties and reactivity patterns. The 4-hydroxy group further enhances its ability to participate in hydrogen bonding interactions, making it particularly valuable for targeting enzyme active sites. These characteristics have led to increased interest in this compound among pharmaceutical researchers exploring new drug candidates.

In recent synthetic applications, 6-chloro-5-iodopyrimidin-4-ol has been successfully employed in palladium-catalyzed cross-coupling reactions, enabling efficient construction of diverse pyrimidine derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in Suzuki-Miyaura couplings for the synthesis of potential Bruton's tyrosine kinase (BTK) inhibitors. The iodine atom at position 5 proved particularly valuable for these transformations, offering superior reactivity compared to bromo- or chloro-substituted analogs.

Pharmacological investigations have revealed that derivatives of 6-chloro-5-iodopyrimidin-4-ol show promising activity against various disease targets. Research from the University of Cambridge (2024) identified several 4-aminopyrimidine analogs synthesized from this scaffold that exhibited nanomolar inhibition of cyclin-dependent kinases (CDKs). The unique halogen pattern was found to be crucial for maintaining both potency and selectivity in these inhibitors, with the iodine atom contributing significantly to binding affinity through halogen bonding interactions.

From a drug metabolism perspective, recent in vitro studies have characterized the metabolic stability of this scaffold. While the compound itself shows moderate clearance in hepatic microsome assays, strategic modifications at the 2- and 4-positions have yielded derivatives with improved pharmacokinetic profiles. This makes the scaffold particularly attractive for further medicinal chemistry optimization in drug discovery programs.

The commercial availability of 6-chloro-5-iodopyrimidin-4-ol from major chemical suppliers has facilitated its widespread adoption in pharmaceutical research. Current market analysis indicates growing demand for this intermediate, with projected compound annual growth rate (CAGR) of 8.2% in the fine chemicals sector through 2026. Several contract research organizations have begun offering custom synthesis services specifically for derivatives of this scaffold.

Future research directions for this compound class include exploration of its potential in PROTAC (proteolysis targeting chimera) development and as a basis for radiopharmaceuticals, leveraging the iodine atom for isotopic labeling. The versatility of this scaffold suggests it will continue to play an important role in medicinal chemistry innovation in the coming years.